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Compound of Interest

Compound Name: Alagebrium Chloride

Cat. No.: B179436 Get Quote

Essential Safety and Handling of Alagebrium
Chloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Alagebrium Chloride (CAS No: 341028-37-3), a

compound identified as an advanced glycation end product (AGE) inhibitor.[1][2] Adherence to

these guidelines is critical for maintaining a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
Alagebrium Chloride is classified as harmful if swallowed, causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[3] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure.
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Personal Protective
Equipment (PPE)

Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust, preventing serious eye

irritation.[3]

Hand Protection
Compatible chemical-resistant

gloves.

Prevents skin contact and

subsequent irritation.[3]

Skin and Body Protection Laboratory coat.
Protects against contamination

of personal clothing.[3]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.

Avoids inhalation of dust or

aerosols which may cause

respiratory irritation.[3]

Occupational Exposure Limits: There are currently no established occupational exposure limit

values for Alagebrium Chloride.[3]

Safe Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of Alagebrium
Chloride and the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Storage:
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Keep the container tightly sealed.[3]

Store in a cool, well-ventilated area.[3]

Recommended storage temperature is 4°C for the powder form.[3][4]

For solutions in solvent, store at -20°C for up to 1 month or -80°C for up to 1 year to avoid

repeated freeze-thaw cycles.[1][5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[3]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Spill Response: For spills, wear full personal protective equipment.[3] Absorb the spill with an

inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

[3] Avoid generating dust. Ventilate the area and wash the spill site after material pickup is

complete.
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Disposal Plan
Dispose of Alagebrium Chloride and its containers in accordance with all applicable local,

state, and federal regulations.[3] Do not allow the chemical to enter drains or watercourses.[3]

Experimental Protocol: Preparation of Alagebrium
Chloride Stock Solution
This protocol outlines the steps for preparing a stock solution of Alagebrium Chloride for in

vitro experiments.

Materials:

Alagebrium Chloride powder

Dimethyl sulfoxide (DMSO) or sterile water

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Calculate the required mass: Determine the mass of Alagebrium Chloride powder needed

to achieve the desired stock solution concentration. For example, to prepare a 10 mM stock

solution in 1 mL of DMSO, you would need 2.678 mg of Alagebrium Chloride (Molecular

Weight: 267.77 g/mol ).

Weigh the compound: In a chemical fume hood, carefully weigh the calculated amount of

Alagebrium Chloride powder.

Dissolution: Add the appropriate volume of solvent (e.g., 1 mL of DMSO) to the powder.

Alagebrium Chloride is soluble in water up to 50 mg/mL and in DMSO up to 25 mg/mL.[2]

[6]
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Mixing: Vortex the solution until the Alagebrium Chloride is completely dissolved. Gentle

warming or sonication may be used if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles.[7] Store the aliquots at -20°C or -80°C as

recommended for long-term stability.[1][5]

Workflow for Safe Handling of Alagebrium Chloride
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Caption: Logical workflow for the safe handling and disposal of Alagebrium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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